Cas no 1122661-16-8 (2-Amino-4-(3-chloropropoxy)-5-methoxybenzonitrile)

• Product Name: 2-Amino-4-(3-chloropropoxy)-5-methoxybenzonitrile
• CAS No: 1122661-16-8
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 69787
• PubChem ID: 53401027
• Update Time: 2025-04-18

2-Amino-4-(3-chloropropoxy)-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-chloropropoxy)-5-methoxybenzonitrile
• 1122661-16-8
• SCHEMBL2163172
• 2-amino-4-chloropropoxy-5-methoxy-benzonitrile
• FT-0769775
• PKRRYKXWKZGSPF-UHFFFAOYSA-N
• DTXSID40694765
• 2-amino-4-chloropropoxy-5-methoxy benzonitrile

• Inchi： 1S/C11H13ClN2O2/c1-15-10-5-8(7-13)9(14)6-11(10)16-4-2-3-12/h5-6H,2-4,14H2,1H3
• InChI Key： PKRRYKXWKZGSPF-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=C(C(C#N)=CC=1OC)N

Computed Properties

• Exact Mass: 240.067
• Monoisotopic Mass: 240.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.24
• Melting Point: 118-119 ºC
• PSA: 68.27000
• LogP: 2.73798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers